Cas no 2138080-26-7 (4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol
• CAS No: 2138080-26-7
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6159772
• PubChem ID: 165748196
• Update Time: 2025-07-21

4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol
• 2138080-26-7
• EN300-1160369
• 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol

• Inchi： 1S/C15H31NO/c1-6-7-10-16(5)14-11-12(17)8-9-13(14)15(2,3)4/h12-14,17H,6-11H2,1-5H3
• InChI Key： AKJPLOUONCFJPX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(C)CCCC

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol

Comprehensive Overview of 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol (CAS No. 2138080-26-7)

The compound 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol (CAS No. 2138080-26-7) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a tert-butyl group at the 4-position and a butyl(methyl)amino substituent at the 3-position of a cyclohexan-1-ol backbone. This combination of functional groups imparts distinct physicochemical properties, making it a subject of interest in various research and industrial applications.

In recent years, the demand for functionalized cyclohexanol derivatives has surged, driven by their versatility in pharmaceuticals, agrochemicals, and material science. The 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol stands out due to its potential as a building block for chiral catalysts and bioactive intermediates. Researchers are particularly intrigued by its stereochemistry, which could influence its reactivity and binding affinity in drug discovery projects. This aligns with the growing trend of precision chemistry and green synthesis, where efficiency and sustainability are paramount.

The synthesis of 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol typically involves multi-step organic reactions, including alkylation and amination processes. Advanced techniques like asymmetric hydrogenation may be employed to achieve high enantiomeric purity, a critical factor for applications in pharmaceutical formulations. Analytical methods such as NMR spectroscopy and HPLC are essential for characterizing its purity and structural integrity, ensuring compliance with industry standards.

From a commercial perspective, CAS No. 2138080-26-7 is gaining traction in niche markets. Suppliers often highlight its role in high-performance lubricants and polymer additives, where its thermal stability and solubility properties are advantageous. Additionally, its potential use in fragrance formulations has sparked interest in the cosmetics industry, as consumers increasingly seek sustainable and synthetic alternatives to natural ingredients.

Environmental and safety considerations are also pivotal when handling 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol. While it is not classified as hazardous under current regulations, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Regulatory compliance, including REACH and FDA guidelines, is essential for manufacturers aiming to integrate this compound into consumer products or industrial processes.

Looking ahead, the exploration of 4-Tert-butyl-3-[butyl(methyl)amino]cyclohexan-1-ol in nanotechnology and advanced materials could unlock new possibilities. For instance, its incorporation into self-healing polymers or smart coatings aligns with the global push toward innovative material solutions. As research continues, this compound may emerge as a cornerstone in next-generation chemical applications, bridging gaps between academia and industry.